Cas no 953962-45-3 (N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 953962-45-3
• MF: C₁₆H₁₉ClN₂OS₂
• MW: 354.917860269547
• CID: 6208882
• PubChem ID: 16899935
• Update Time: 2025-07-02

N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(sec-butyl)-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide
• 953962-45-3
• F2336-0290
• AKOS024641424
• N-butan-2-yl-2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• N-(butan-2-yl)-2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C16H19ClN2OS2/c1-3-11(2)18-15(20)8-14-10-22-16(19-14)21-9-12-4-6-13(17)7-5-12/h4-7,10-11H,3,8-9H2,1-2H3,(H,18,20)
• InChI Key： ZBOGVADKWPKXLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(=CS1)CC(NC(C)CC)=O

Computed Properties

• Exact Mass: 354.0627333g/mol
• Monoisotopic Mass: 354.0627333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Comprehensive Overview of N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 953962-45-3)

N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, with the CAS number 953962-45-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole core and a chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

The compound’s synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its efficacy. Recent trends in drug discovery highlight the importance of heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and target specificity. In agrochemical applications, its sulfanyl and thiazole functionalities are being explored for their potential in pest control and plant protection, aligning with the growing demand for sustainable agricultural solutions.

One of the most searched questions related to this compound is: "What are the potential applications of N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide?" Current studies suggest its relevance in antimicrobial and anti-inflammatory therapies, as well as its role in crop yield enhancement. Additionally, its mechanism of action is a hot topic among researchers, with computational models like molecular docking being used to predict its interactions.

From an SEO perspective, keywords such as "thiazole derivatives," "chlorophenyl compounds," and "acetamide applications" are frequently queried in academic and industrial circles. The compound’s CAS no. 953962-45-3 is also a critical identifier for procurement and regulatory compliance. Its safety profile and environmental impact are under scrutiny, reflecting the broader societal focus on green chemistry and sustainable development.

In summary, N-(butan-2-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a versatile compound with multifaceted applications. Its study bridges gaps between medicinal chemistry, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.